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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622465

In-Depth Technical Guide: CY5.5-COOH Chloride

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility and handling of
CY5.5-COOH chloride, a near-infrared fluorescent dye crucial for a variety of applications in
research and drug development.

Core Topic: Solubility of CY5.5-COOH Chloride

CY5.5-COOH chloride is a fluorescent dye characterized by its carboxylic acid group, making
it suitable for bioconjugation. Its solubility is a critical factor for its application in labeling and
Imaging studies.

Data Presentation: Quantitative Solubility

The solubility of CY5.5-COOH chloride is highly dependent on the solvent system. While it
exhibits excellent solubility in organic solvents, its aqueous solubility is limited.
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Molar
Solvent System Reported Solubility Concentration Notes
(mM)

Commonly used as a

stock solution solvent.
Dimethyl Sulfoxide Highly Soluble (at S 10 mM A concentration of 10
(DMSO) least 10 mM) mM in DMSO is

commercially

available.

This solubility was
achieved in a specific
buffer system

Aqueous Buffer >1.25 mg/mL 2.14 mM containing 10%
DMSO, 40% PEG300,
5% Tween-80, and
45% Saline.[1]

Direct dissolution in

pure water is not
Water Practically Insoluble <0.001 mM recommended due to

the dye's hydrophobic

nature.

Note: The non-sulfonated nature of CY5.5-COOH chloride contributes to its lower aqueous
solubility compared to its sulfonated counterparts.[2][3] For applications in aqueous
environments, the use of organic co-solvents is essential to prevent precipitation and ensure
efficient labeling.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the successful application of CY5.5-COOH chloride in
experimental settings.

Protocol 1: Preparation of a CY5.5-COOH Chloride Stock
Solution in DMSO
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This protocol outlines the steps for preparing a concentrated stock solution of CY5.5-COOH
chloride in DMSO, which can be stored for later use.

Materials:

CY5.5-COOH chloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes
Procedure:

e Bring the vial of CY5.5-COOH chloride powder to room temperature before opening to
prevent moisture condensation.

o Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired
concentration (e.g., 10 mM).

» Vortex the solution thoroughly until the dye is completely dissolved. A brief centrifugation can
help to collect all the solution at the bottom of the tube.

» Store the stock solution at -20°C or -80°C, protected from light. For long-term storage,
aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Protocol 2: Labeling of Biomolecules with CY5.5-COOH
Chloride

This protocol provides a general workflow for the conjugation of CY5.5-COOH chloride to
amine-containing biomolecules such as proteins or peptides. This process typically requires the
activation of the carboxylic acid group to form a more reactive species (e.g., an NHS ester)
prior to conjugation.

Materials:

e CY5.5-COOH chloride stock solution in DMSO
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Biomolecule to be labeled in an amine-free buffer (e.g., PBS)
Activating agents (e.g., EDC and NHS)
Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0)

Purification column (e.qg., gel filtration)

Procedure:

Activation of CY5.5-COOH: In a separate reaction, activate the carboxylic acid of CY5.5-
COOH by reacting it with EDC and NHS in an appropriate organic solvent to form CY5.5-
NHS ester.

Biomolecule Preparation: Ensure the biomolecule is in a buffer that does not contain primary
amines (e.g., Tris or glycine), as these will compete with the labeling reaction. Dialysis or
buffer exchange may be necessary.

Labeling Reaction: Add the activated CY5.5-NHS ester solution to the biomolecule solution.
The molar ratio of dye to biomolecule should be optimized for the specific application.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours, protected from
light. Gentle mixing during incubation can improve labeling efficiency.

Purification: Remove the unreacted dye and byproducts from the labeled biomolecule using
a suitable purification method, such as gel filtration chromatography.

Mandatory Visualization

The following diagrams illustrate key conceptual and experimental workflows related to the use
of CY5.5-COOH chloride.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15622465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Dissolution in ‘Stock Solution
CY5.5-COOH Chloride Powder Anhydrous DMSO (e.g., 10 mM in DMSO)

End:
Labeled Biomolecule  [——| Application
(e.g., Bioimaging)

Click to download full resolution via product page
Caption: General workflow for biomolecule labeling with CY5.5-COOH chloride.

As CY5.5-COOH chloride is a fluorescent probe rather than a signaling molecule, a signaling
pathway diagram is not applicable. The dye is used to label and visualize components of
signaling pathways, but it does not directly participate in the signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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